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Compound of Interest

Compound Name: 3-Methyl-4-(trifluoromethyl)aniline
CAS No.: 106877-31-0
Cat. No.: B2785292
Get Quote
. J

3-Methyl-4-(trifluoromethyl)aniline, identified by CAS Number 106877-31-0, is an aromatic
amine whose structure is distinguished by a methyl group and a trifluoromethyl group on the
benzene ring.[1][2] The trifluoromethyl (-CF3) group is a cornerstone of modern drug design,
valued for its ability to enhance metabolic stability, binding affinity, and lipophilicity of parent
molecules.[3][4] This makes trifluoromethylated anilines, such as this one, highly sought-after
intermediates.[3][5]

Molecular Structure

The structural arrangement of the methyl and trifluoromethyl groups ortho to the amine
functionality dictates its reactivity and steric profile in chemical transformations.

Caption: 2D Chemical Structure of 3-Methyl-4-(trifluoromethyl)aniline.

Physicochemical and Computed Properties

A summary of key properties is essential for experimental planning, including solvent selection,
reaction temperature, and purification methods.
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Property Value Source
CAS Number 106877-31-0 [2]
Molecular Formula CsHsFsN [2]
Molecular Weight 175.15 g/mol [2]
Appearance Liquid

Boiling Point 204 °C (lit.) [6][71[8]
Density 1.220 g/mL at 25 °C (lit.) [61[71[8]
Refractive Index (n20/D) 1.490 (lit.) [61[71[8]

YTMVUFIFISNHDB-
InChlKey [2][9]
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Synthesis Pathway: A Mechanistic Perspective

The synthesis of substituted anilines like 3-Methyl-4-(trifluoromethyl)aniline typically involves
the reduction of a corresponding nitroaromatic precursor. This transformation is a cornerstone
of industrial organic synthesis due to the wide availability of nitro compounds.

A common and robust method involves the catalytic reduction of 2-methyl-1-nitro-4-
(trifluoromethyl)benzene. The choice of reducing agent is critical and is dictated by factors such
as cost, selectivity, and safety.

2-Methyl-1-nitro-4- Reduction Reaction
(trifluoromethyl)benzene

Click to download full resolution via product page

Caption: General Synthesis Workflow for 3-Methyl-4-(trifluoromethyl)aniline.
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Representative Synthetic Protocol: Iron-Mediated
Reduction

The reduction of the nitro group using iron powder in an acidic medium is a classic and cost-
effective method.[10]

o Reactor Setup: To a stirred solution of water and concentrated hydrochloric acid in a reaction
vessel, add iron powder. Heat the mixture to approximately 70°C. The acid activates the iron
surface.

e Precursor Addition: Slowly add 4-nitro-2-trifluoromethyl toluene to the heated iron
suspension. The exothermic reaction needs to be controlled by the rate of addition.

e Reaction Monitoring: Maintain the reaction at reflux (around 100°C) and monitor the
conversion of the starting material by Thin Layer Chromatography (TLC).[10]

» Work-up and Isolation: Upon completion, the product can be isolated. Distillation is often
employed to separate the organic product from the aqueous mixture and iron salts.[10]

« Purification: Further purification can be achieved through crystallization or distillation to yield
the final product with high purity.[10]

Causality: The choice of iron and hydrochloric acid is based on its effectiveness and economic
viability for large-scale production. The acidic environment is crucial for the reduction process
to proceed efficiently.

Applications in Drug Discovery and Development

3-Methyl-4-(trifluoromethyl)aniline is a valuable building block in the synthesis of complex
organic molecules, particularly active pharmaceutical ingredients (APIs).[11] The trifluoromethyl
group often imparts desirable properties to drug candidates, including enhanced metabolic
stability and bioavailability.[5]

This aniline derivative is a key intermediate in the synthesis of various therapeutic agents. For
example, it is a precursor for synthesizing compounds used in the development of androgen
receptor antagonists for treating prostate cancer, such as Enzalutamide and anti-inflammatory
drugs like Leflunomide.[3][12][13]
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Role in the Synthesis of Nilutamide

Nilutamide is a nonsteroidal antiandrogen used in the treatment of prostate cancer.[14][15] The
synthesis of Nilutamide can involve intermediates derived from trifluoromethylanilines. While
the exact isomer may vary in different patented routes, the core structure highlights the
importance of this class of compounds. A related compound, 3-Amino-4-nitrobenzotrifluoride, is
a key starting material.

Role in Antiandrogen Synthesis

3-Amino-4-nitrobenzotrifluoride Phosgenation Reaction Hydrolysis
(Related Precursor)

Click to download full resolution via product page
Caption: Role of Trifluoromethylaniline Derivatives in Nilutamide Synthesis.[16]

Safety, Handling, and Hazard Profile

Proper handling of 3-Methyl-4-(trifluoromethyl)aniline is crucial due to its potential hazards.
The information below is synthesized from available Safety Data Sheets (SDS).
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Hazard Category

Details

Source

Signal Word

Warning

[7]

Hazard Statements (H-Codes)

H302: Harmful if
swallowed.H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[2107][L 712 8]

Precautionary Statements (P-
Codes)

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P264: Wash skin thoroughly
after handling.P270: Do not
eat, drink or smoke when using
this product.P280: Wear
protective gloves/eye
protection/face
protection.P301+P312: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel
unwell.P302+P352: IF ON
SKIN: Wash with plenty of
soap and
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[17][18]

Personal Protective Equipment
(PPE)

Eyeshields, gloves, and a
suitable respirator filter (e.qg.,
type ABEK EN14387) are
recommended.

[71019]

First-Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[18][19]
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e In Case of Skin Contact: Immediately take off all contaminated clothing and wash the
affected area with plenty of water.[17][18]

e In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, removing
contact lenses if possible.[17][18]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician or poison
control center immediately.[17]

Representative Experimental Protocol: N-Acylation

To illustrate the utility of 3-Methyl-4-(trifluoromethyl)aniline as a synthetic intermediate, a
general protocol for N-acylation is provided. This reaction is fundamental in creating amide
bonds, which are prevalent in pharmaceuticals.
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N-Acylation Experimental Workflow

Dissolve 3-Methyl-4-(trifluoromethyl)aniline
and a non-nucleophilic base (e.g., triethylamine)
in an aprotic solvent (e.g., Dichloromethane).

Cool the mixture in an ice bath (0°C).

Slowly add an acyl chloride (e.g., acetyl chloride)
dropwise with vigorous stirring.

:

Allow the reaction to warm to room temperature
and stir for 2-4 hours.

G/Ionitor reaction progress via TLC]

[Quench the reaction by adding Water.]

:

Perform a liquid-liquid extraction.
Wash the organic layer with dilute HCI,
saturated NaHCOs, and brine.

:

( Dry the organic layer over anhydrous Na=SOa4, ]

filter, and concentrate in vacuo.

Y
C:’urify the crude product by recrystallizatior)

or column chromatography.

Click to download full resolution via product page

Caption: Step-by-step workflow for the N-acylation of 3-Methyl-4-(trifluoromethyl)aniline.
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Trustworthiness and Self-Validation: This protocol incorporates standard organic chemistry
practices. The acid wash removes unreacted aniline and the base, while the bicarbonate wash
removes any remaining acid. TLC monitoring ensures the reaction has gone to completion
before work-up, preventing wasted effort and resources. The final purification step validates the
identity and purity of the resulting amide product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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